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Abstract
Hydrazine hydrate (N₂H₄·H₂O) is a versatile and highly reactive chemical compound with a

wide range of applications in scientific research and industrial processes. This technical guide

provides a comprehensive overview of the core chemical properties of hydrazine hydrate

solutions, intended for researchers, scientists, and professionals in drug development. The

document details its physical and chemical characteristics, including its behavior as a weak

base and a potent reducing agent. Experimental protocols for the quantitative analysis of

hydrazine hydrate are provided, alongside a discussion of its thermal decomposition and

reactivity with various chemical species. Safety precautions and materials compatibility are also

addressed to ensure safe handling and application.

Introduction
Hydrazine hydrate is a colorless, fuming liquid with an ammonia-like odor.[1] It is the

monohydrate of hydrazine and is typically supplied as an aqueous solution.[2] Its high

reactivity and utility as a reducing agent, oxygen scavenger, and chemical intermediate make it

a crucial component in numerous chemical syntheses and industrial applications.[3][4] In the

pharmaceutical industry, hydrazine and its derivatives are key building blocks in the synthesis

of various heterocyclic compounds and active pharmaceutical ingredients.[2] This guide aims to

provide an in-depth understanding of the fundamental chemical properties of hydrazine
hydrate solutions to facilitate its safe and effective use in a laboratory and industrial setting.
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Physical Properties
Hydrazine hydrate is miscible with water and alcohols but insoluble in chloroform and ether.[5]

[6] The physical properties of hydrazine hydrate solutions vary with concentration.

Table 1: Physical Properties of Hydrazine Hydrate Solutions

Property Value Reference

Molecular Formula N₂H₄·H₂O [5]

Molecular Weight 50.06 g/mol [1]

Appearance Colorless, fuming liquid [1]

Odor Ammonia-like [1]

Density (25 °C) 1.032 g/cm³ [2]

Boiling Point 120.1 °C [7]

Melting Point -51.7 °C [7]

Vapor Pressure (20 °C) 15 mbar [8]

Flash Point
72 °C (for 100% Hydrazine

Hydrate)
[7]

Acidity (pKa) 8.10 (for N₂H₅⁺) [9]

Basicity (pKb) 5.90 [9]

Chemical Properties
The chemical behavior of hydrazine hydrate is dominated by its basicity and strong reducing

properties.

Acid-Base Chemistry
Hydrazine hydrate is a weak base, with a pKa of 8.0, and readily accepts a proton to form the

hydrazinium ion (N₂H₅⁺).[10] This basic nature is comparable to that of ammonia, though it is

slightly weaker.[11]
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N₂H₄ + H₂O ⇌ N₂H₅⁺ + OH⁻

It reacts with acids to form hydrazinium salts. For instance, with hydrochloric acid, it forms

hydrazine monohydrochloride, and with sulfuric acid, it forms hydrazine sulfate.[12] The

reaction with strong acids can be exothermic.[13]

Redox Chemistry: A Powerful Reducing Agent
Hydrazine hydrate is a potent reducing agent, a property that underpins many of its

applications.[13] It can donate electrons to other molecules, and its by-products, typically

nitrogen gas and water, are convenient as they are non-interfering.[2]

Reaction with Oxidizing Agents: Hydrazine hydrate reacts vigorously, and sometimes violently,

with oxidizing agents such as halogens, nitric acid, and potassium permanganate.[5][10] These

reactions can be highly exothermic and may result in fire or explosion.[14]

Reduction of Metal Ions: Hydrazine hydrate is widely used to reduce metal salts to their

elemental form, a process valuable in the preparation of metal nanoparticles and in the

recovery of precious metals.[4] It can reduce salts of less active metals like gold, silver,

platinum, and palladium.[2]

Oxygen Scavenging: One of its most common industrial applications is as an oxygen

scavenger in boilers and heating systems to prevent corrosion.[10] It reacts with dissolved

oxygen to form nitrogen and water:[2]

N₂H₄ + O₂ → N₂ + 2H₂O

Thermal Decomposition
Hydrazine hydrate solutions exhibit good thermal stability unless contaminated with catalytic

materials. However, at elevated temperatures, it decomposes. The decomposition can follow

several pathways, primarily yielding nitrogen, ammonia, and hydrogen. The two main

decomposition reactions are:

3N₂H₄ → 4NH₃ + N₂

N₂H₄ → N₂ + 2H₂
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The first reaction, producing ammonia and nitrogen, is thermodynamically favored. The second

reaction, which produces hydrogen and nitrogen, is often desired in applications such as rocket

propellants and for in-situ hydrogen generation. The selectivity towards a particular pathway is

highly dependent on conditions such as temperature, pressure, and the presence of catalysts.

Below is a simplified representation of the catalytic decomposition pathway of hydrazine.

Reactants Catalyst Surface

Pathway 1 (Desired)

Pathway 2 (Thermodynamically Favored)Hydrazine (N₂H₄) e.g., IridiumAdsorption

Nitrogen (N₂)

Decomposition

Hydrogen (H₂)

Decomposition

Ammonia (NH₃)

Decomposition

Nitrogen (N₂)

Decomposition

Click to download full resolution via product page

Caption: Catalytic decomposition pathways of hydrazine.

Experimental Protocols
Accurate determination of hydrazine hydrate concentration is crucial for its effective use.

Titrimetric and colorimetric methods are commonly employed.

Titrimetric Determination of Hydrazine Hydrate
Concentration
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Principle: This method is based on the redox reaction between hydrazine and a standard

solution of an oxidizing agent, typically potassium iodate (KIO₃), in a strong acidic medium. The

endpoint is detected by the disappearance of the iodine color in an immiscible organic layer like

carbon tetrachloride or chloroform.

Reaction: IO₃⁻ + N₂H₄ + 2H⁺ + Cl⁻ → ICl + N₂ + 3H₂O

Materials:

Potassium iodate (KIO₃) standard solution (0.025 M)

Concentrated hydrochloric acid (HCl)

Carbon tetrachloride (CCl₄) or Chloroform (CHCl₃)

Hydrazine hydrate solution (sample)

Burette, pipette, conical flask (iodine flask), measuring cylinders

Procedure:

Accurately weigh about 2 grams of the hydrazine hydrate sample into a 500 mL volumetric

flask and dilute to the mark with deionized water.

Pipette 20 mL of the diluted solution into a 250 mL iodine flask.

Add 30 mL of concentrated hydrochloric acid and 5 mL of carbon tetrachloride or chloroform.

Titrate the solution with the standard 0.025 M potassium iodate solution. Shake the flask

vigorously after each addition of the titrant.

The endpoint is reached when the pink or purple color in the organic layer disappears.

The concentration of hydrazine hydrate is calculated using the following formula: Hydrazine
Hydrate (%) = (V × N × 50 × 500 × 100) / (wt of sample × 20 × 1000) Where:

V = Volume of KIO₃ solution used in mL
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N = Normality of KIO₃ solution

wt of sample = weight of the initial hydrazine hydrate sample in grams

Colorimetric Determination of Hydrazine
Principle: In an acidic solution, hydrazine reacts with 4-(dimethylamino)benzaldehyde to form a

yellow-colored compound. The intensity of the color is proportional to the hydrazine
concentration and can be measured spectrophotometrically or compared visually against a

color scale.

Materials:

4-(dimethylamino)benzaldehyde solution (Reagent Hy-1)

Color-matching vessel or spectrophotometer

Hydrazine hydrate solution (sample)

pH adjustment solutions (e.g., sodium hydroxide, sulfuric acid)

Procedure (using a color-matching vessel):

Cool the sample to approximately 20 °C.

Adjust the pH of the sample to be within the range of 2-10.

Rinse the color-matching vessel with the pretreated sample.

Fill the color-matching vessel to the 5 mL mark with the sample.

Add the 4-(dimethylamino)benzaldehyde reagent (Hy-1) to the 10 mL mark, close the vessel,

and mix.

Allow the color to develop for 2 minutes.

Visually compare the color of the solution with the color zones on the color-matching vessel

to determine the hydrazine concentration.
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Materials Compatibility
Hydrazine hydrate solutions can be corrosive to certain materials. Proper selection of storage

and handling equipment is essential.

Table 2: Materials Compatibility with Hydrazine Hydrate Solutions

Material Compatibility Reference

Stainless Steel (304L, 316,

347)
Generally Satisfactory [11]

Cold Rolled Steel

Satisfactory for <35%

solutions, Not Recommended

for higher concentrations

[11]

Copper and its alloys (Brass,

Bronze)
Not Suitable [11]

Aluminum Not Suitable [11]

Teflon (PTFE) Satisfactory [11]

Polyethylene Satisfactory [11]

Butyl Rubber
Recommended for protective

clothing
[3]

Glass
Slowly leaches silica over long-

term storage
[11]

Safety and Handling
Hydrazine hydrate is a hazardous substance and requires strict safety protocols.

Toxicity: It is highly toxic if ingested, inhaled, or absorbed through the skin.[10] It can cause

severe burns and is a suspected carcinogen.[12][14]

Flammability: Hydrazine hydrate is a combustible liquid and can form explosive mixtures

with air.[14]
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Reactivity: It reacts violently with oxidizing agents and some metals.[10]

Personal Protective Equipment (PPE): Always handle hydrazine hydrate in a well-ventilated

fume hood. Wear appropriate PPE, including chemical-resistant gloves (butyl rubber is

recommended), safety goggles, and a lab coat.[3]

Spills: Small spills can be absorbed with an inert material and placed in a sealed container

for disposal. For larger spills, evacuate the area and contact environmental health and safety

personnel.[4][14]

Disposal: Hydrazine waste should be collected in a clearly labeled, separate hazardous

waste container.[14] It can be neutralized with a dilute solution of an oxidizing agent like

hydrogen peroxide or calcium hypochlorite, but this should be done with caution due to the

potential for a vigorous reaction.[12]

Conclusion
Hydrazine hydrate is a chemical of significant industrial and scientific importance, primarily due

to its strong reducing properties and versatility as a chemical intermediate. A thorough

understanding of its chemical and physical properties, as detailed in this guide, is essential for

its safe and effective application. Adherence to proper experimental protocols and safety

measures will enable researchers and professionals to harness the utility of this compound

while minimizing risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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